![molecular formula C14H13BrN2O4 B5235557 N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide](/img/structure/B5235557.png)
N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide, also known as BMH-21, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BMH-21 belongs to the class of furohydrazides and is known for its ability to inhibit the growth of cancer cells.
Mechanism of Action
The mechanism of action of N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide involves the inhibition of DNA replication and cell division in cancer cells. This compound targets a protein called Topoisomerase II alpha, which is involved in DNA replication and cell division. By inhibiting Topoisomerase II alpha, this compound prevents cancer cells from dividing and growing.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in normal cells, making it a promising candidate for cancer treatment. Additionally, this compound has been shown to have anti-inflammatory effects, which may have potential applications in treating other diseases.
Advantages and Limitations for Lab Experiments
One advantage of N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide in lab experiments is its ability to selectively target cancer cells, while having minimal toxicity in normal cells. However, one limitation is that this compound is a synthetic compound, which may limit its potential for clinical use.
Future Directions
For research on N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide include studying its potential in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further research is needed to understand the mechanism of action of this compound and its potential applications in treating other diseases beyond cancer.
Synthesis Methods
N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide is synthesized through a multistep process involving the reaction of furoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with hydrazine hydrate. The resulting hydrazide is then reacted with 2-bromo-4-methylphenol and acetic anhydride to yield this compound.
Scientific Research Applications
N'-[2-(2-bromo-4-methylphenoxy)acetyl]-2-furohydrazide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been studied for its potential to overcome drug resistance in cancer cells.
properties
IUPAC Name |
N'-[2-(2-bromo-4-methylphenoxy)acetyl]furan-2-carbohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrN2O4/c1-9-4-5-11(10(15)7-9)21-8-13(18)16-17-14(19)12-3-2-6-20-12/h2-7H,8H2,1H3,(H,16,18)(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZSDYJWAAFHCHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OCC(=O)NNC(=O)C2=CC=CO2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.